N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide

• IUPAC Name: N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide
• InChI: InChI=1S/C13H19NO/c1-9-5-6-13(10(2)7-9)8-11(3)14-12(4)15/h5-7,11H,8H2,1-4H3,(H,14,15)
• InChI Key: ZOTMDMYEQFVJQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(C)NC(=O)C)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide, also known as DMAA, is a synthetic compound that has been used in various dietary supplements and pre-workout products. DMAA is a stimulant that is structurally similar to amphetamine and ephedrine. DMAA has been the subject of controversy due to its potential health risks and unclear regulatory status.

Mechanism of Action

N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide acts as a sympathomimetic agent, meaning that it stimulates the sympathetic nervous system. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide increases the release of norepinephrine, dopamine, and serotonin, which are neurotransmitters that regulate mood, attention, and arousal. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide also acts as a vasoconstrictor, meaning that it narrows blood vessels and increases blood pressure.
Biochemical and Physiological Effects:
N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been found to increase heart rate, blood pressure, and body temperature. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide also increases the release of glucose and fatty acids from adipose tissue, which can provide energy for physical activity. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been found to improve cognitive performance and reduce fatigue. However, N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has also been associated with adverse effects such as headaches, nausea, vomiting, and heart palpitations.

Advantages and Limitations for Lab Experiments

N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been used in various lab experiments to study its effects on cognitive performance, physical performance, and metabolism. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been found to improve reaction time, memory, and attention in some studies. However, N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has also been found to have inconsistent effects on physical performance and metabolism. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been criticized for its potential health risks and unclear regulatory status, which may limit its use in future research.

Future Directions

There are several future directions for research on N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide. One direction is to study the long-term effects of N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide on health and performance. Another direction is to develop safer and more effective alternatives to N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide for use in dietary supplements and pre-workout products. Additionally, more research is needed to clarify the regulatory status of N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide and to establish guidelines for its use in research and clinical settings.
Conclusion:
N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide is a synthetic compound that has been used in various dietary supplements and pre-workout products. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been studied for its potential use as a performance-enhancing drug and as a treatment for various medical conditions. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide acts as a sympathomimetic agent and increases the release of neurotransmitters that regulate mood, attention, and arousal. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been found to improve cognitive performance and reduce fatigue, but it has also been associated with adverse effects such as headaches, nausea, vomiting, and heart palpitations. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has advantages and limitations for lab experiments, and there are several future directions for research on N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide.

Synthesis Methods

N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide is synthesized by reacting 2,4-dimethylphenylacetonitrile with isopropylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then hydrolyzed with hydrochloric acid to yield N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide.

Scientific Research Applications

N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been studied for its potential use as a performance-enhancing drug and as a treatment for various medical conditions. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has been found to increase energy, focus, and endurance in athletes and military personnel. N-[1-(2,4-dimethylphenyl)propan-2-yl]acetamide has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and depression.